2-Benzylsuccinic acid
2-Benzylsuccinic acid
2-benzylsuccinic acid is a dicarboxylic acid consisting of succinic acid carrying a 2-benzyl substituent. It has a role as a bacterial xenobiotic metabolite. It is functionally related to a succinic acid. It is a conjugate acid of a 2-benzylsuccinate(2-) and a (R)-2-benzylsuccinate.
Brand Name:
Vulcanchem
CAS No.:
884-33-3
VCID:
VC20853405
InChI:
InChI=1S/C11H12O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15)
SMILES:
C1=CC=C(C=C1)CC(CC(=O)O)C(=O)O
Molecular Formula:
C11H12O4
Molecular Weight:
208.21 g/mol
2-Benzylsuccinic acid
CAS No.: 884-33-3
Cat. No.: VC20853405
Molecular Formula: C11H12O4
Molecular Weight: 208.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-benzylsuccinic acid is a dicarboxylic acid consisting of succinic acid carrying a 2-benzyl substituent. It has a role as a bacterial xenobiotic metabolite. It is functionally related to a succinic acid. It is a conjugate acid of a 2-benzylsuccinate(2-) and a (R)-2-benzylsuccinate. |
|---|---|
| CAS No. | 884-33-3 |
| Molecular Formula | C11H12O4 |
| Molecular Weight | 208.21 g/mol |
| IUPAC Name | 2-benzylbutanedioic acid |
| Standard InChI | InChI=1S/C11H12O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15) |
| Standard InChI Key | GTOFKXZQQDSVFH-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC(CC(=O)O)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC(CC(=O)O)C(=O)O |
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